Cas no 2228499-97-4 (tert-butyl N-2-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methoxyphenylcarbamate
• CAS No: 2228499-97-4
• MF: C₁₆H₂₂N₄O₃
• MW: 318.370883464813
• CID: 6027745
• PubChem ID: 165824567
• Update Time: 2025-06-10

tert-butyl N-2-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methoxyphenylcarbamate
• tert-butyl N-[2-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methoxyphenyl]carbamate
• 2228499-97-4
• EN300-1889473

• Inchi： 1S/C16H22N4O3/c1-16(2,3)23-15(21)19-13-7-6-10(22-5)8-11(13)14-12(17)9-18-20(14)4/h6-9H,17H2,1-5H3,(H,19,21)
• InChI Key： NEMJAJUROMKHOK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C1=C(C=NN1C)N)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 318.16919058g/mol
• Monoisotopic Mass: 318.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 91.4Ų

Additional information on tert-butyl N-2-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methoxyphenylcarbamate

Recent Advances in the Study of tert-butyl N-2-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methoxyphenylcarbamate (CAS: 2228499-97-4)

The compound tert-butyl N-2-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methoxyphenylcarbamate (CAS: 2228499-97-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and carbamate functional groups, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthetic pathways for tert-butyl N-2-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methoxyphenylcarbamate, with particular emphasis on optimizing yield and purity. Researchers have reported successful synthesis using multi-step reactions involving palladium-catalyzed cross-coupling and carbamate formation. The compound's structural integrity has been confirmed through advanced spectroscopic techniques such as NMR and mass spectrometry, ensuring its suitability for further biological evaluation.

In terms of biological activity, tert-butyl N-2-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methoxyphenylcarbamate has demonstrated potent inhibitory effects on specific kinase targets, including those involved in inflammatory and oncogenic pathways. Preclinical studies have shown that this compound effectively modulates key signaling pathways, leading to reduced cell proliferation and induction of apoptosis in cancer cell lines. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound are underway. Early results indicate favorable bioavailability and metabolic stability, which are critical for its progression into clinical trials. Additionally, researchers are exploring its potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic efficacy and overcome resistance mechanisms.

The safety profile of tert-butyl N-2-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methoxyphenylcarbamate has also been a subject of recent studies. Preliminary toxicological assessments in animal models have shown minimal adverse effects at therapeutic doses, further supporting its potential for clinical development. However, comprehensive safety evaluations, including long-term toxicity studies, are still required to fully assess its risk-benefit ratio.

In conclusion, tert-butyl N-2-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methoxyphenylcarbamate (CAS: 2228499-97-4) represents a promising candidate for further pharmaceutical development. Its unique chemical structure, combined with its potent biological activity and favorable pharmacokinetic properties, positions it as a valuable tool in the ongoing search for novel therapeutics. Future research should focus on advancing this compound through preclinical and clinical stages to fully realize its therapeutic potential.